N-(2-(diethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H23N3OS2.ClH/c1-4-21(5-2)11-12-22(18(23)16-10-7-13-24-16)19-20-17-14(3)8-6-9-15(17)25-19;/h6-10,13H,4-5,11-12H2,1-3H3;1H
• InChI Key: VPCDGSBSDUHLHY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC=C2S1)C)C(=O)C3=CC=CS3.Cl
• Molecular Formula: C19H24ClN3OS2
• Molecular Weight: 410.0 g/mol

Description

N-(2-(diethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H24ClN3OS2 and its molecular weight is 409.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A variety of studies have focused on the synthesis and characterization of thiazole and thiophene derivatives, which are structurally similar to N-(2-(diethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride. These compounds have been synthesized through various methods, including reactions involving ethyl thiophene-2-carboxylate and different reagents to produce novel compounds with potential biological activities. For example, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates demonstrated anti-microbial activity and provided insights into their docking studies (YN Spoorthy, P. Kumar, T. S. Rani, & L. Ravindranath, 2021). Similar studies have synthesized compounds like ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, showcasing the variety of methods available for producing these compounds and their structural characterization (Tang Li-jua, 2015).

Biological and Pharmacological Activities

Research into thiophene and thiazole derivatives has also revealed significant biological and pharmacological potentials. For instance, studies on the synthesis and biological activity of new cycloalkylthiophene-Schiff bases and their metal complexes have shown promising antibacterial and antifungal activities, indicating their potential use in medical applications (A. Altundas, N. Sarı, N. Çolak, & H. Öğütcü, 2010). Similarly, compounds incorporating the thiophene structure, such as 2-(diethylamino)thieno[1,3]oxazin-4-ones, have been evaluated for their inhibitory activity towards human leukocyte elastase, showing potential for the treatment of inflammatory diseases (M. Gütschow, Lars Kuerschner, U. Neumann, M. Pietsch, R. Löser, N. Koglin, & K. Eger, 1999).

Anticancer Research

Further, thiazole and thiophene derivatives have been explored for their anticancer properties. The synthesis of novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors demonstrated potent activity against colon cancer HCT-116 human cancer cell line, underscoring the potential of these compounds in anticancer therapy (M. Abdel-Motaal, Asmaa L. Alanzy, & M. Asem, 2020).